N'-[(2-chloro-4-methylbenzoyl)oxy]-3-pyridinecarboximidamide

• IUPAC Name: [(Z)-[amino(pyridin-3-yl)methylidene]amino] 2-chloro-4-methylbenzoate
• InChI: InChI=1S/C14H12ClN3O2/c1-9-4-5-11(12(15)7-9)14(19)20-18-13(16)10-3-2-6-17-8-10/h2-8H,1H3,(H2,16,18)
• InChI Key: HLQSSMDVOAHPSA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)ON=C(C2=CN=CC=C2)N)Cl
• Isomeric SMILES: CC1=CC(=C(C=C1)C(=O)O/N=C(/C2=CN=CC=C2)\N)Cl
• Molecular Formula: C14H12ClN3O2
• Molecular Weight: 289.71 g/mol

Description

N'-[(2-chloro-4-methylbenzoyl)oxy]-3-pyridinecarboximidamide, also known as CMPI, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of pyridinecarboximidamide derivatives and has been shown to possess promising anti-inflammatory and anti-tumor properties.

Mechanism of Action

The exact mechanism of action of N'-[(2-chloro-4-methylbenzoyl)oxy]-3-pyridinecarboximidamide is not fully understood. However, it is believed that this compound exerts its anti-inflammatory effects by inhibiting the activity of certain enzymes such as cyclooxygenase-2 and 5-lipoxygenase. These enzymes play a key role in the production of inflammatory mediators such as prostaglandins and leukotrienes.
Biochemical and Physiological Effects:
In addition to its anti-inflammatory effects, N'-[(2-chloro-4-methylbenzoyl)oxy]-3-pyridinecarboximidamide has also been shown to possess anti-tumor properties. Several studies have demonstrated that this compound can inhibit the growth and proliferation of various cancer cell lines. It is believed that N'-[(2-chloro-4-methylbenzoyl)oxy]-3-pyridinecarboximidamide exerts its anti-tumor effects by inducing apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One of the major advantages of N'-[(2-chloro-4-methylbenzoyl)oxy]-3-pyridinecarboximidamide is its potent anti-inflammatory and anti-tumor properties. This makes it a promising candidate for the development of novel therapeutics for the treatment of inflammatory diseases and cancer. However, one of the limitations of N'-[(2-chloro-4-methylbenzoyl)oxy]-3-pyridinecarboximidamide is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on N'-[(2-chloro-4-methylbenzoyl)oxy]-3-pyridinecarboximidamide. One area of research is the development of novel formulations that can improve the solubility and bioavailability of this compound. Another area of research is the evaluation of the safety and efficacy of N'-[(2-chloro-4-methylbenzoyl)oxy]-3-pyridinecarboximidamide in preclinical and clinical studies. Additionally, there is a need for further studies to elucidate the exact mechanism of action of N'-[(2-chloro-4-methylbenzoyl)oxy]-3-pyridinecarboximidamide and its potential therapeutic applications in various disease conditions.

Synthesis Methods

The synthesis of N'-[(2-chloro-4-methylbenzoyl)oxy]-3-pyridinecarboximidamide involves the reaction of 3-pyridinecarboximidamide with 2-chloro-4-methylbenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions and the product is purified by column chromatography.

Scientific Research Applications

N'-[(2-chloro-4-methylbenzoyl)oxy]-3-pyridinecarboximidamide has been the subject of extensive scientific research due to its potential therapeutic applications. Several studies have demonstrated that this compound possesses anti-inflammatory properties and can be used to treat various inflammatory diseases such as rheumatoid arthritis, asthma, and inflammatory bowel disease.